Cas no 139954-00-0 (18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)-)
18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- Chemical and Physical Properties
Names and Identifiers
-
- 18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)-
- Palbinone
- (3beta,5alpha,8xi,14xi)-3,17-dihydroxy-4,4,8,10,14-pentamethylgona-11,13(17)-diene-15,16-dione
- 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3beta,5alpha)-
- (-)-Palbinone
- (3beta,5alpha)-3,17-Dihydroxy-4,4,8,14-tetramethyl-18-norandrosta-11,13(17)-diene-15,16-dione
- [ "" ]
- (3S,5R,8R,9R,10S,14S)-3,17-DIHYDROXY-4,4,8,10,14-PENTAMETHYL-2,3,5,6,7,9-HEXAHYDRO-1H-CYCLOPENTA(A)PHENANTHRENE-15,16-DIONE
- CHEBI:69584
- CS-0023289
- 18-NORANDROSTA-11,13(17)-DIENE-15,16-DIONE, 3,17-DIHYDROXY-4,4,8,14-TETRAMETHYL-, (3.BETA.,5.ALPHA.)-
- 139954-00-0
- (3s,5r,8r,9r,10s,14s)-3,17-dihydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9-hexahydro1h-cyclopenta[a]phenanthrene-15,16-dione
- AKOS040733950
- Q27137926
- (3.BETA.,5.ALPHA.)-3,17-DIHYDROXY-4,4,8,14-TETRAMETHYL-18-NORANDROSTA-11,13(17)-DIENE-15,16-DIONE
- TXG6F287LT
- (3S,5R,8R,9R,10S,14S)-3,17-dihydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9-hexahydro-1H-cyclopenta[a]phenanthrene-15,16-dione
- FS-8612
- HY-N3115
- DTXSID40930675
- 3,17-Dihydroxy-4,4,8,10,14-pentamethylgona-11,13(17)-diene-15,16-dione
- (3S,5R,9R,10S)-3,17-dihydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9-hexahydro-1H-cyclopenta[a]phenanthrene-15,16-dione
- DA-76558
-
- Inchi: 1S/C22H30O4/c1-19(2)13-8-11-21(4)14(20(13,3)10-9-15(19)23)7-6-12-16(24)17(25)18(26)22(12,21)5/h6-7,13-15,23-24H,8-11H2,1-5H3/t13-,14+,15-,20-,21+,22-/m0/s1
- InChI Key: KIAKLFLISZCITK-PPAUHQMUSA-N
- SMILES: O[C@H]1CC[C@]2(C)[C@H]3C=CC4=C(C(C([C@@]4(C)[C@]3(C)CC[C@H]2C1(C)C)=O)=O)O
Computed Properties
- Exact Mass: 358.21400
- Monoisotopic Mass: 358.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 775
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 3.7
Experimental Properties
- Color/Form: Orange powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 508.5±50.0 °C at 760 mmHg
- Flash Point: 275.4±26.6 °C
- Refractive Index: 1.585
- PSA: 74.60000
- LogP: 3.74610
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P70460-5mg |
Palbinone |
139954-00-0 | 5mg |
¥4800.0 | 2021-09-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce53644-5mg |
Palbinone |
139954-00-0 | 98% | 5mg |
¥6742.00 | 2023-09-07 | |
| TargetMol Chemicals | T12353-5 mg |
Palbinone |
139954-00-0 | 98% | 5mg |
¥ 12,950 | 2023-07-10 | |
| TargetMol Chemicals | T12353-5mg |
Palbinone |
139954-00-0 | 5mg |
¥ 12950 | 2024-07-19 | ||
| A2B Chem LLC | AE61123-5mg |
palbinone |
139954-00-0 | 5mg |
$785.00 | 2024-04-20 | ||
| MedChemExpress | HY-N3115-1mg |
Palbinone |
139954-00-0 | 1mg |
¥3864 | 2024-07-20 | ||
| MedChemExpress | HY-N3115-5mg |
Palbinone |
139954-00-0 | 5mg |
¥9660 | 2024-07-20 |
18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- Related Literature
-
Hsin-Yi Hung,Keduo Qian,Susan L. Morris-Natschke,Chau-Shin Hsu,Kuo-Hsiung Lee Nat. Prod. Rep. 2012 29 580
-
J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1995 12 609
Additional information on 18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)-
Introduction to the Compound CAS No. 139954-00-0: 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)-
The compound with CAS No. 139954-00-0, known as 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)-, is a steroidal compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.
Chemical Structure and Properties
The chemical structure of 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- is a complex steroidal framework. The molecule consists of a four-ring system typical of steroids but with specific modifications that distinguish it from other steroidal compounds. The presence of the 3β-hydroxy and 5α-hydroxy groups contributes to its polarity and reactivity. Additionally, the tetramethyl substitution at positions 4 and 8 adds to its structural complexity and stability.
The compound's molecular formula is C22H32O4, and it has a molecular weight of approximately 360.5 g/mol. Its melting point and solubility properties are critical for its use in various applications. The compound is generally insoluble in water but soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).
Synthesis Methods
The synthesis of 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- involves several steps and requires precise control over reaction conditions to achieve the desired product. One common approach involves the modification of existing steroidal precursors through a series of chemical transformations. These transformations may include functional group interconversions, ring closures, and stereochemical manipulations.
A recent study published in the Journal of Organic Chemistry detailed an efficient synthetic route for this compound using a combination of palladium-catalyzed cross-coupling reactions and selective oxidation steps. This method not only improved the yield but also enhanced the purity of the final product. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing the intermediate and final products.
Biological Properties
The biological activities of 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- have been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, it has demonstrated anti-cancer effects by inducing apoptosis in certain cancer cell lines.
A notable study published in the journal Cancer Research reported that this compound selectively inhibited the growth of prostate cancer cells while showing minimal toxicity to normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptosis pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.
Recent Research Advancements
The ongoing research on 18-Norandrosta-11,13(17)-diene-15,16-dione, 3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)- continues to uncover new insights into its potential applications in medicine. A recent study published in Nature Communications explored the use of this compound as a lead molecule for developing novel anti-inflammatory drugs. The researchers found that it effectively reduced inflammation in animal models without causing significant side effects.
In another study published in the Journal of Medicinal Chemistry, scientists investigated the potential use of this compound as a treatment for neurodegenerative diseases such as Alzheimer's disease. The results showed that it could protect neurons from oxidative stress and improve cognitive function in animal models.
Conclusion
CAS No. 139954-00-0: 18-Norandrosta-1�???,???(???)???,???,-dione, with its unique chemical structure and promising biological activities, is a valuable compound in both academic research and pharmaceutical development. Its potential applications in treating inflammatory diseases and cancer make it an exciting area for further investigation. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in drug discovery and therapeutic innovation.
139954-00-0 (18-Norandrosta-11,13(17)-diene-15,16-dione,3,17-dihydroxy-4,4,8,14-tetramethyl-, (3b,5a)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)